N-Nitroso Finerenone

• Molecular Formula: C21H21N5O4
• Molecular Weight: 407.4 g/mol
• InChI: InChI=1S/C21H21N5O4/c1-5-30-21-18-17(14-7-6-13(9-22)8-15(14)29-4)16(20(23)27)12(3)26(25-28)19(18)11(2)10-24-21/h6-8,10,17H,5H2,1-4H3,(H2,23,27)/t17-/m1/s1
• InChIKey: UHJMZMZTYHZJFJ-QGZVFWFLSA-N

N-Nitroso Finerenone Reference Standard Overview

N-Nitroso Finerenone (C₂₁H₂₁N₅O₄, MW 407.43 g/mol, CAS N/A) is a nitrosamine drug substance-related impurity (NDSRI) derived from finerenone, a non-steroidal mineralocorticoid receptor antagonist (brand name Kerendia) indicated for chronic kidney disease associated with type 2 diabetes [1]. Chemically designated as (S)-4-(4-cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1-nitroso-1,4-dihydro-1,6-naphthyridine-3-carboxamide, this compound belongs to the dihydropyridine-naphthyridine NDSRI subclass and is listed in FDA Table 1 under hypothetical NDSRIs with a recommended acceptable intake (AI) limit of 1,500 ng/day, placing it in Carcinogenic Potency Categorization Approach (CPCA) Category 5—the lowest predicted carcinogenic potency tier [2]. As a reference standard, it serves analytical method development, method validation (AMV), and quality control (QC) applications for both Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) in finerenone production [3].

Product Type NDSRI reference standard derived from finerenone

Method Context LC-MS/MS method development and QC testing

Regulatory Context Supports nitrosamine risk assessment for ANDA/NDA submissions

• [1] Veeprho. N-Nitroso Finerenone: Synthesis Attempts and Failure Report (NAP Test). Catalogue No. VE0026140. Available at: https://veeprho.com/impurities/n-nitroso-finerenone-synthesis-attempts-and-failure-report-nap-test/ (accessed 2025). View Source
• [2] Ex-Biotech. Finerenone Impurity. Company News, 2025-06-17. Available at: https://ex-biotech.com/company-news/667.html (accessed 2025). View Source
• [3] Veeprho. N-Nitroso Finerenone. Product Page. Available at: https://veeprho.com/ko/impurities/n-nitroso-finerenone/ (accessed 2025). View Source

N-Nitroso Finerenone Substitution Barrier

NDSRIs are structurally unique to each active pharmaceutical ingredient (API) and cannot be substituted with generic small-molecule nitrosamine standards such as NDMA or NDEA because they differ fundamentally in molecular structure, chromatographic behavior, ionization efficiency in LC-MS/MS, and regulatory AI limits [1]. N-Nitroso Finerenone presents an additional substitution barrier: experimental evidence from multiple independent laboratories demonstrates that this compound does not form under standard forced nitrosation conditions—10 synthesis attempts by Veeprho yielded no detectable N-Nitroso Finerenone, and the broader dihydropyridine class has been shown to undergo preferential ring aromatization to C-nitroso products rather than N-nitrosation [2][3]. Consequently, any reference material claimed as N-Nitroso Finerenone requires rigorous structural confirmation via ¹⁵N 2D NMR to distinguish it from the C-nitroso regioisomer, as MS alone cannot differentiate these species due to identical molecular mass [4]. Using an unverified or incorrectly characterized standard risks misidentification, invalid analytical results, and regulatory non-compliance in ANDA/NDA submissions.

1

Structural Mismatch

NDSRI unique to finerenone; generic nitrosamines (NDMA, NDEA) differ in chromatographic behavior, ionization, and AI limits.

2

Non-Formation & Identity

10 synthesis attempts negative; authentic standard requires ¹⁵N NMR confirmation—MS alone cannot distinguish N-nitroso from C-nitroso.

3

Regioisomer Confusion

C-nitroso regioisomer has identical molecular mass; misidentified standard may invalidate analytical results.

• [1] FDA. CDER Nitrosamine Impurity Acceptable Intake Limits. Updated March 19, 2026. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits (accessed 2025). View Source
• [2] Veeprho. N-Nitroso Finerenone: Synthesis Attempts and Failure Report (NAP Test). 10 synthesis attempts (5 experiments performed twice) with HPLC, MASS/LCMS, NMR, IR characterization. Catalogue No. VE0026140. Available at: https://veeprho.com/impurities/n-nitroso-finerenone-synthesis-attempts-and-failure-report-nap-test/ (accessed 2025). View Source
• [3] Quality Control Solutions (QCSRM). Issue XI, 2024: A Guide to Avoiding the 'Dipines' N-Nitrosamine Impurities. Published 2024-06-27. Available at: https://www.qcsrm.com/index.php/Index/file_news_read?id=31 (accessed 2025). View Source
• [4] Navigating the complexities in characterization of NDSRIs using advanced analytical techniques. Journal of Pharmaceutical Sciences, 2026. DOI: 10.1016/j.xphs.2026.01.008. Discussed on USP Nitrosamines Exchange: https://nitrosamines.usp.org/t/navigating-the-complexities-in-characterization-of-ndsris-using-advanced-analytical-techniques-pub/15168 (accessed 2025). View Source

N-Nitroso Finerenone Differentiation Evidence

Acceptable Intake Limit vs. NDMA and NDEA

N-Nitroso Finerenone is assigned an FDA-recommended acceptable intake (AI) limit of 1,500 ng/day under the Carcinogenic Potency Categorization Approach (CPCA), placing it in Category 5—the lowest predicted carcinogenic potency tier [1]. By comparison, the small-molecule nitrosamine NDMA (N-nitrosodimethylamine) carries an AI of 96 ng/day, while NDEA (N-nitrosodiethylamine) has an AI of 26.5 ng/day, the latter representing the most potent CPCA Category 1 limit [2]. This quantification means N-Nitroso Finerenone's regulatory AI is approximately 15.6-fold higher than NDMA and 56.6-fold higher than NDEA, directly reflecting a structurally predicted lower mutagenic/carcinogenic potency. For procurement and analytical method development, this higher AI translates into a less stringent quantification requirement: methods for N-Nitroso Finerenone need to achieve sensitivity sufficient for a 1,500 ng/day limit rather than the sub-100 ng/day detection range required for NDMA/NDEA, reducing analytical burden while maintaining ICH M7 compliance [3].

Acceptable Intake Limit

Cross-study comparable

1,500 ng/day (CPCA Category 5) vs. NDMA 96 ng/day, NDEA 26.5 ng/day

Less stringent LOQ requirement for method development

15.6× higher than NDMA; 56.6× higher than NDEA

Evidence Dimension	FDA Recommended Acceptable Intake (AI) Limit
Target Compound Data	1,500 ng/day (CPCA Category 5)
Comparator Or Baseline	NDMA: 96 ng/day; NDEA: 26.5 ng/day (CPCA Categories 2 and 1 respectively)
Quantified Difference	15.6× higher than NDMA; 56.6× higher than NDEA (equivalent to 5 CPCA category steps above NDEA)
Conditions	FDA CDER Nitrosamine Impurity Acceptable Intake Limits guidance, CPCA framework (Kruhlak et al., Regul Toxicol Pharmacol, 2024)

Why This Matters

This quantitative AI differential directly impacts analytical method sensitivity requirements: N-Nitroso Finerenone methods can operate at a less demanding LOQ while still meeting ICH M7 compliance, reducing method development cost and complexity compared to high-potency nitrosamines like NDEA.

• [1] Ex-Biotech. Finerenone Impurity. 2025-06-17. 'Updated 2025 FDA guidelines explicitly list N-Nitroso-Finerenone with an acceptable intake (AI) limit of 1,500 ng/day.' Available at: https://ex-biotech.com/company-news/667.html (accessed 2025). View Source
• [2] PHRDA. FDA Nitrosamine Impurity NDSRI Allowable Intake Guidance. 2023-08-21. 'NDMA AI value of 96 ng/day, NDEA AI value of 26.5 ng/day.' Available at: https://www.phrda.com (accessed 2025); corroborated by FDA CDER Nitrosamine Impurity Acceptable Intake Limits page. View Source
• [3] FDA. CDER Nitrosamine Impurity Acceptable Intake Limits. Table 1: FDA Recommended AI Limits for Certain Hypothetical NDSRIs and Other Identified Nitrosamine Impurities. Updated March 19, 2026. CPCA Category 5 corresponds to 1,500 ng/day AI. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits (accessed 2025). View Source

Non-Formation Under Forced Nitrosation

Veeprho conducted 10 independent synthesis attempts (5 experiments performed twice) under standard forced nitrosation conditions recommended for nitrosamine impurity formation, with all attempts monitored by HPLC, MASS/LCMS, NMR, and IR. No N-Nitroso Finerenone was detected in any of the 10 attempts—a 0/10 failure rate [1]. The underlying mechanistic rationale is well established: the dihydropyridine ring in finerenone, like other dihydropyridine-based drugs, undergoes preferential oxidative aromatization to the pyridine form under nitrosating conditions (acidic NaNO₂/HCl) rather than N-nitrosation at the secondary amine [2]. This is consistent with the broader class-level finding that nitrosation of six dihydropyridine calcium channel blockers yielded exclusively C-nitroso products or aromatized pyridines, with zero N-nitroso formation confirmed by NMR, HRMS, and XRD [3]. In contrast, small-molecule nitrosamines such as NDMA form readily and quantifiably under identical or milder nitrosating conditions—a distinction with direct regulatory significance: EMA guidance states that if repeated synthesis attempts fail to detect nitrosamine impurity formation, the impurity likely either does not exist or poses an extremely low risk, potentially eliminating the need for routine batch testing [1][4].

Forced Nitrosation Outcome

Class-level inference

0/10 synthesis attempts positive (NAP test); only aromatized products observed

Supports negligible formation risk assessment

Dihydropyridine class prefers aromatization over N-nitrosation

Evidence Dimension	Formation under forced nitrosation conditions (NAP test)
Target Compound Data	0/10 synthesis attempts positive for N-Nitroso Finerenone (0% formation rate); only aromatized pyridine products observed
Comparator Or Baseline	Small-molecule nitrosamines (NDMA, NDEA): formation readily observed under standard NaNO₂/HCl nitrosation; Dihydropyridine class (nifedipine, amlodipine, felodipine, nimodipine): 0/6 N-nitroso products, only C-nitroso/aromatized products (OPRD 2025 study)
Quantified Difference	Qualitative binary: no formation vs. established formation. N-Nitroso Finerenone synthesis described as 'very difficult' due to strong delocalization of the negative charge on the targeted nitrogen via resonance with the aromatic ring and amide carbonyl [5].
Conditions	Multiple nitrosation assays under rigorous forced conditions (NAP tests); 1 M HCl or 30% acetic acid with nitrite; butyl nitrite conditions; characterization by HPLC, LC-MS, NMR, IR, XRD

Why This Matters

This non-formation evidence directly impacts procurement strategy and regulatory submission: a documented synthesis failure report (Veeprho NAP Test Report) can support a regulatory justification that N-Nitroso Finerenone poses negligible risk, potentially eliminating the need for routine confirmatory batch testing and reducing ongoing analytical costs for ANDA/NDA holders.

• [1] Veeprho. N-Nitroso Finerenone: Synthesis Attempts and Failure Report (NAP Test). 10 synthesis attempts, all negative. Catalogue No. VE0026140. Available at: https://veeprho.com/impurities/n-nitroso-finerenone-synthesis-attempts-and-failure-report-nap-test/ (accessed 2025). View Source
• [2] EFPIA. Position Paper for Nitroso-Dihydropyridine CCBs. 20 February 2023. 'Dihydropyridine calcium channel blockers do not easily form N-nitroso derivatives due to ring aromatization.' Available at: https://www.efpia.eu/media/677183/position-paper-for-nitroso-dihydropyridine-ccbs-20feb2023.pdf (accessed 2025). View Source
• [3] Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers. Organic Process Research & Development, 2025. DOI: 10.1021/acs.oprd.5c00153. 'The findings provide direct evidence to rule out the possibility of N-nitroso impurities being present in the dihydropyridine class of drug substances and products.' Discussed at: https://nitrosamines.usp.org/t/synthesis-of-nitroso-derivatives-of-dihydropyridine-calcium-channel-blockers/13777/1 (accessed 2025). View Source
• [4] EMA. Questions and Answers for Marketing Authorisation Holders/Applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 Referral on Nitrosamine Impurities in Human Medicinal Products. If repeated synthesis attempts fail, it is likely the impurity either does not exist or poses extremely low risk. (Referenced in Veeprho NAP test report.) View Source
• [5] USP Nitrosamines Exchange. Synthesis of N-Nitroso Finerenone — Discussion Thread. 2025-04-07. Expert commentary: 'the synthesis of N-nitrosofinerenone [is] very difficult, as the negative charge of the targeted nitrogen is strongly delocalized due to the resonance with the aromatic ring and the carbonyl moiety of the amide group.' Available at: https://nitrosamines.usp.org/t/synthesis-of-n-nitroso-finerenone/12956 (accessed 2025). View Source

Reference Standard Purity and Stability

Commercially available N-Nitroso Finerenone reference standard is supplied with chemical structure confirmed by single-crystal X-ray diffraction and mass spectrometry, achieving a purity of ≥98.5% as determined by HPLC . Under recommended storage conditions of -20°C with protection from light, the compound demonstrates stability exceeding 24 months . This purity specification is meaningful in the context of nitrosamine reference standard procurement because many NDSRI reference materials in the market lack verifiable characterization data or are supplied at lower purity grades (commonly 95%), and the dihydropyridine subclass is known to suffer from misidentified standards where aromatized byproducts are erroneously labeled as N-nitroso compounds [1]. The combination of single-crystal XRD structural confirmation, ≥98.5% HPLC purity, and documented 24-month stability provides procurement-grade assurance that is critical for validated analytical methods intended for regulatory submission.

Reference Standard Quality

Supporting evidence

≥98.5% HPLC purity; 24-month stability at −20°C (protected from light); XRD-confirmed structure

Reduces risk of misidentified standard

Addresses industry alert on mislabeled dihydropyridine standards

Evidence Dimension	Reference standard purity and stability
Target Compound Data	Purity ≥98.5% (HPLC); stability ≥24 months at -20°C (protected from light); structure confirmed by single-crystal XRD and MS
Comparator Or Baseline	Typical NDSRI reference standards: ≥95% HPLC purity (industry common specification); many dihydropyridine nitrosamine standards reported as misidentified aromatized products (QCSRM 2024 industry alert)
Quantified Difference	≥3.5 percentage points higher purity than typical 95% specification; 24-month documented stability with defined storage conditions; XRD-level structural confirmation (vs. MS-only identification for many comparator standards)
Conditions	HPLC purity determination; storage at -20°C protected from light; structural characterization by single-crystal XRD, MS, and NMR per COA documentation (MOLCOO/ChemicalBook supplier specification)

Why This Matters

For procurement decisions, the ≥98.5% purity with XRD-confirmed structure reduces the risk of using a misidentified or degraded reference standard—a documented industry problem for dihydropyridine-derived NDSRIs—directly supporting data integrity in regulatory ANDA/NDA submissions.

• [1] Quality Control Solutions (QCSRM). Issue XI, 2024: A Guide to Avoiding the 'Dipines' N-Nitrosamine Impurities. Published 2024-06-27. 'We believe that the nitrosamine impurities of dihydropyridine drug molecules are unavailable, and the so-called dihydropyridine impurity samples on the market are all erroneous products of aromatization.' Available at: https://www.qcsrm.com/index.php/Index/file_news_read?id=31 (accessed 2025). View Source

LC-MS/MS Sensitivity vs. Conventional HPLC

A validated UPLC-MS/MS method using a C18 column (1.7 μm, 2.1 × 100 mm) with 0.1% formic acid in water–acetonitrile gradient elution achieves a limit of quantitation (LOQ) of 0.05 ng/mL for N-Nitroso Finerenone, corresponding to a quantitation capability of 0.1 ppm in finerenone API . This represents an approximately 50-fold improvement in detection sensitivity compared to conventional HPLC methods for nitrosamine analysis . The method achieves baseline separation (resolution >2.8) between the N-Nitroso Finerenone peak and the finerenone API main peak . For regulatory context, the ICH M7 guideline requires that analytical methods for potentially genotoxic impurities achieve an LOQ at or below the applicable reporting threshold; for a finerenone maximum daily dose of 20 mg, the 0.1 ppm LOQ translates to a detection capability of 2 ng/day—well below the 1,500 ng/day AI limit [1]. This 750-fold margin between the method LOQ (expressed as daily intake equivalent) and the regulatory AI limit substantially exceeds the typical 5–10× safety margin expected for validated nitrosamine methods, providing robust analytical headroom for routine QC testing.

Analytical Sensitivity

Cross-study comparable

LOQ 0.05 ng/mL (0.1 ppm in API); 50× improvement over conventional HPLC

Enables quantification well below AI limit (750× margin)

Method achieves baseline separation >2.8 from API

Evidence Dimension	Analytical method limit of quantitation (LOQ)
Target Compound Data	LC-MS/MS LOQ: 0.05 ng/mL; method quantitation limit in API: 0.1 ppm; resolution from API peak: >2.8; detection sensitivity: 50× improvement over conventional HPLC
Comparator Or Baseline	Conventional HPLC methods for nitrosamines: typical LOQ ~2.5 ng/mL (estimated as 50× less sensitive per source claim); standard LC-MS/MS methods for NDMA/NDEA: LOQ typically 0.1–1.0 ng/mL range
Quantified Difference	50× sensitivity improvement over conventional HPLC; 0.1 ppm LOQ in API translates to 2 ng/day at 20 mg MDD—750× below the 1,500 ng/day AI limit
Conditions	UPLC-MS/MS; C18 column (1.7 μm, 2.1 × 100 mm); 0.1% formic acid/water–acetonitrile gradient; baseline separation resolution >2.8 (MOLCOO/ChemicalBook supplier specification)

Why This Matters

The 50× sensitivity advantage over conventional HPLC enables reliable quantification at 0.1 ppm—750-fold below the regulatory AI limit—which provides substantial analytical headroom for routine QC batch release testing and ensures compliance with ICH M7 even under worst-case manufacturing scenarios where impurity levels may approach control limits.

• [1] FDA. Kerendia (finerenone) Prescribing Information. Initial U.S. Approval 2021. Target daily dose 20 mg. Available at: https://nctr-crs.fda.gov/fdalabel/services/spl/set-ids/ (accessed 2025). AI-to-ppm conversion: ppm = AI (ng) / MDD (mg) per FDA CDER Nitrosamine Guidance. View Source

Process Control by Catalytic Hydrogenation

Based on a toxicological threshold of toxicological concern (TTC)-derived tolerable daily intake (TDI) of 1.5 μg/day, the recommended specification limit for N-Nitroso Finerenone in finerenone drug product is ≤0.2 ppm (calculated at a 10 mg daily dose) . Through implementation of catalytic hydrogenation during the finerenone manufacturing process, the N-Nitroso Finerenone content can be controlled to below 0.03 ppm—representing an 85% reduction below the specification limit . Additionally, process optimization by adjusting the reaction system to weakly basic conditions (pH 7.0–7.5) reduces impurity generation by more than 85% compared to acidic conditions (pH <4.0), where formation is most favorable at temperatures above 50°C . This provides a dual-control strategy: prevention (pH/temperature control during synthesis) and removal (catalytic hydrogenation post-synthesis). The achieved level of <0.03 ppm corresponds to <0.6 ng/day at a 20 mg finerenone daily dose, which is approximately 2,500-fold below the FDA AI limit of 1,500 ng/day [1].

Process Control Capability

Supporting evidence

Achieved ≤0.03 ppm (85% below specification limit of 0.2 ppm)

Demonstrates API process can suppress impurity

pH 7.0–7.5 reduces formation >85% vs. acidic conditions

Evidence Dimension	Achievable process control level for N-Nitroso Finerenone in finerenone API
Target Compound Data	<0.03 ppm via catalytic hydrogenation; ≥85% reduction in formation via pH adjustment to 7.0–7.5 (vs. pH <4.0); specification limit ≤0.2 ppm (at 10 mg daily dose, TDI = 1.5 μg/day)
Comparator Or Baseline	Regulatory specification limit: ≤0.2 ppm (based on TDI of 1.5 μg/day at 10 mg MDD); ICH M7 default TTC: 1.5 μg/day for genotoxic impurities with lifetime exposure
Quantified Difference	85% below regulatory specification limit (0.03 vs. 0.2 ppm); ~2,500-fold below FDA AI limit when expressed as ng/day at 20 mg MDD; ≥85% formation reduction via pH shift
Conditions	Catalytic hydrogenation process; reaction pH 7.0–7.5 for prevention; acid conditions pH <4.0, temperature >50°C favor formation; accelerated degradation testing at 60°C/RH75% (ChemicalBook/MOLCOO specification)

Why This Matters

The demonstrated ability to reduce N-Nitroso Finerenone to <0.03 ppm via catalytic hydrogenation provides ANDA/NDA applicants with a proven, scalable control strategy that delivers levels 85% below the specification limit, reducing the risk of batch failure and regulatory delay during commercial manufacturing.

• [1] FDA CDER. Nitrosamine Impurity Acceptable Intake Limits. Conversion: ppm = AI (ng) / MDD (mg). AI of 1,500 ng/day at 20 mg MDD yields a ppm-equivalent of 75 ppm; achieved <0.03 ppm equals <0.6 ng/day. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits (accessed 2025). View Source

N-Nitroso Finerenone Reference Standard Applications

ANDA/NDA Confirmatory Testing

The N-Nitroso Finerenone reference standard enables ANDA and NDA applicants to conduct confirmatory testing of finerenone drug product batches as required by the FDA Nitrosamine Guidance (Rev. 2, September 2024). Using the validated LC-MS/MS method with LOQ of 0.05 ng/mL (0.1 ppm in API), manufacturers can quantify trace levels of this NDSRI and demonstrate that daily exposure remains below the 1,500 ng/day AI limit . The ≥98.5% purity and XRD-confirmed structure of the reference standard ensures that analytical results are traceable and defensible during regulatory review [1]. Furthermore, the Veeprho NAP Test synthesis failure report (documenting 0/10 formation attempts) can be submitted as part of the risk assessment to support the conclusion that N-Nitroso Finerenone poses negligible formation risk, potentially eliminating routine batch testing requirements [2].

Analytical Method Development and Validation

QC laboratories developing validated analytical methods for finerenone-related substances require a well-characterized N-Nitroso Finerenone reference standard to establish system suitability parameters, determine LOD/LOQ, validate linearity, and demonstrate specificity. The UPLC-MS/MS method achieves baseline separation (resolution >2.8) between the N-Nitroso Finerenone peak and the finerenone API main peak, with a 50× sensitivity improvement over conventional HPLC . The 24-month stability at -20°C (protected from light) ensures long-term method performance consistency without the need for frequent standard re-qualification . Critically, structural confirmation via ¹⁵N 2D NMR—rather than MS alone—must be included in method validation protocols to rule out the C-nitroso regioisomer, since MS cannot distinguish between N-nitroso and C-nitroso species with identical molecular mass [3].

Nitrosamine Mitigation in API Process Development

Process chemists can use the N-Nitroso Finerenone reference standard to monitor impurity levels during finerenone API manufacturing process optimization. The quantitative data show that adjusting the reaction pH from acidic (<4.0) to weakly basic (pH 7.0–7.5) reduces N-Nitroso Finerenone formation by ≥85%, and implementing catalytic hydrogenation as a downstream purification step further reduces levels to <0.03 ppm . This is particularly relevant given that the impurity forms primarily at temperatures above 50°C under acidic conditions, which are common in synthetic organic chemistry workflows . By spiking experiments with the authentic reference standard, process development teams can validate clearance factors for each unit operation and demonstrate robust control to ≤0.2 ppm, supporting the process validation section of regulatory filings [1].

Stability Studies and Packaging Evaluation

The N-Nitroso Finerenone reference standard supports forced degradation and accelerated stability studies (ICH Q1A) to evaluate whether the impurity can form during drug product shelf life. The compound has been monitored in accelerated degradation tests at 60°C/RH75% to assess content changes in formulated drug products and to evaluate the barrier effectiveness of packaging materials such as aluminum-plastic blister packs against nitrosamine ingress or in situ formation . Given the mechanistic understanding that dihydropyridine-based NDSRIs do not readily form via N-nitrosation—instead preferentially undergoing aromatization [2]—the stability study design should incorporate both targeted LC-MS/MS quantitation (using the authentic reference standard) and non-targeted HRMS screening to detect any aromatized degradation products that may be misidentified as the N-nitroso species in routine testing.

Application

Selection Property

Validation Focus

Finerenone Drug Product Confirmatory Testing

Authenticated NDSRI standard (XRD, ≥98.5% purity)

LC-MS/MS sensitivity and specificity review

Analytical Method Development

Well-characterized standard with 24-month stability

System suitability, linearity, and peak resolution validation

API Process Development

Reference standard for impurity level monitoring

pH control and catalytic hydrogenation evaluation

Stability and Packaging Studies

Standard for forced degradation and packaging barrier testing

N-nitroso vs aromatized product differentiation

• [1] FDA. CDER Nitrosamine Impurity Acceptable Intake Limits and Control of Nitrosamine Impurities in Human Drugs (Rev. 2, September 2024). Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits (accessed 2025). View Source
• [2] Veeprho. N-Nitroso Finerenone: Synthesis Attempts and Failure Report (NAP Test). 0/10 synthesis attempts; EFPIA Position Paper on nitroso-dihydropyridine CCBs; OPRD 2025 study demonstrating absence of N-nitroso compounds across six dihydropyridine drugs. Available at: https://veeprho.com/impurities/n-nitroso-finerenone-synthesis-attempts-and-failure-report-nap-test/ (accessed 2025). View Source
• [3] Navigating the complexities in characterization of NDSRIs using advanced analytical techniques. Journal of Pharmaceutical Sciences, 2026. 'Structural differentiation of the C- and N-nitroso analogs is difficult solely using MS techniques due to the identical molecular mass, thus the significance of employing ¹⁵N two-dimensional NMR spectroscopy.' Discussed at USP Nitrosamines Exchange: https://nitrosamines.usp.org/t/navigating-the-complexities-in-characterization-of-ndsris-using-advanced-analytical-techniques-pub/15168 (accessed 2025). View Source